![molecular formula C16H14N2O5 B5639382 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-3-nitrobenzamide](/img/structure/B5639382.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of organic compounds known for their complex synthesis and diverse chemical properties. The research on such compounds often explores their synthesis, molecular structure, reactivity, and potential applications in various fields, excluding specific drug use and dosage information.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including the reaction of specific amines with halides or sulfonamides in the presence of bases. For example, a related compound was synthesized by reacting 1,4-benzodioxane-6-amine with 4-nitrobenzenesulfonyl chloride in aqueous base, followed by reaction with alkyl/aralkyl halides in the presence of lithium hydride as a base (Abbasi et al., 2020).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques such as IR, 1H-NMR, and EIMS. These techniques confirm the projected structures of synthesized derivatives, revealing their complex molecular frameworks and stereochemistry (Abbasi et al., 2020).
Chemical Reactions and Properties
Research on similar compounds shows a variety of chemical reactivities, such as the ability to inhibit bacterial biofilms, which suggests a broad range of chemical interactions and mechanisms at play. For instance, certain derivatives exhibited suitable inhibitory action against bacterial biofilms, indicating their potential for chemical applications beyond their primary properties (Abbasi et al., 2020).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystalline structure, often require specific conditions for determination and can significantly influence the compound's application potential. Single crystal X-ray diffraction methods have confirmed the stereochemistry and provided insights into the compound's physical characteristics in related studies (Samimi, 2016).
Chemical Properties Analysis
The chemical properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-3-nitrobenzamide and its derivatives can be diverse, including reactivity towards nucleophiles, electrophiles, and various biological targets. These properties are crucial for the compound's potential applications in chemical synthesis, biological studies, and material science. For example, dual nucleophilic aromatic substitution reactions have been utilized for the synthesis of structurally related compounds, highlighting the versatile chemical properties these molecules can exhibit (Deshmukh et al., 2013).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5/c1-10-2-3-11(8-13(10)18(20)21)16(19)17-12-4-5-14-15(9-12)23-7-6-22-14/h2-5,8-9H,6-7H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORPUWNRGMSWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.